Cas no 157563-59-2 ((2S,5S)-5-Fluoromethylornithine)

• Product Name: (2S,5S)-5-Fluoromethylornithine
• CAS No: 157563-59-2
• MF: C₆H₁₃FN₂O₂
• MW: 164.178025007248
• CID: 107794
• PubChem ID: 9793919
• Update Time: 2024-02-29

(2S,5S)-5-Fluoromethylornithine Chemical and Physical Properties

Names and Identifiers

• L-Norleucine,5-amino-6-fluoro-, threo- (9CI)
• (2S,5S)-2,5-diamino-6-fluorohexanoic acid
• (2S,5S)-5-Fluoromethylornithine
• L-Norleucine, 5-amino-6-fluoro-, threo- (9CI)
• (2s,5s)-6-fluoro-2,5-diaminohexanoic acid

• Inchi： 1S/C6H13FN2O2/c7-3-4(8)1-2-5(9)6(10)11/h4-5H,1-3,8-9H2,(H,10,11)/t4-,5-/m0/s1
• InChI Key： PRNUWRQQLDXHRZ-WHFBIAKZSA-N
• SMILES： FC[C@H](CC[C@@H](C(=O)O)N)N

Computed Properties

• Exact Mass: 164.09610582g/mol
• Monoisotopic Mass: 164.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 89.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives